Cas no 1806908-59-7 (4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine)

4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine is a fluorinated pyridine derivative with a versatile reactive profile, featuring multiple functional groups that enable further synthetic modifications. The chloromethyl group offers a reactive site for nucleophilic substitution, while the cyano group provides opportunities for condensation or reduction reactions. The difluoromethyl and fluorine substituents enhance the compound's stability and influence its electronic properties, making it valuable in pharmaceutical and agrochemical research. Its structural complexity allows for precise tuning in the development of biologically active compounds. This intermediate is particularly useful in the synthesis of fluorinated heterocycles, where selective functionalization is required.

4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine structure

1806908-59-7 structure

Product Name:4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine

CAS No:1806908-59-7

MF:C₈H₄ClF₃N₂

MW:220.578970909119

CID:4874880

Update Time:2025-10-28

4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine
- Inchi： 1S/C8H4ClF3N2/c9-2-4-1-5(3-13)14-7(6(4)10)8(11)12/h1,8H,2H2
- InChI Key： GIRHESJTAWPLIJ-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C#N)N=C(C(F)F)C=1F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 2
Topological Polar Surface Area: 36.7

4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029043716-250mg	4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine	1806908-59-7	97%	250mg	$950.40	2022-03-31
Alichem	A029043716-500mg	4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine	1806908-59-7	97%	500mg	$1,727.80	2022-03-31
Alichem	A029043716-1g	4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine	1806908-59-7	97%	1g	$2,890.60	2022-03-31

4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine Related Literature

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Additional information on 4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806908-59-7)

4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806908-59-7) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups such as chloromethyl, cyano, and difluoromethyl, serves as a critical building block in the synthesis of advanced molecules. Its structural versatility makes it a valuable asset for researchers exploring drug discovery and crop protection solutions.

The growing demand for fluorinated pyridines in modern chemistry underscores the importance of compounds like 4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine. Fluorinated compounds are increasingly sought after due to their enhanced bioavailability and metabolic stability, which are pivotal in developing next-generation therapeutics and agrochemicals. Recent trends in AI-driven molecular design and green chemistry have further amplified interest in such compounds, as they align with the pursuit of sustainable synthesis and efficient drug development.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine in drug discovery?" The answer lies in its role as a key intermediate for constructing biologically active molecules. Its chloromethyl and cyano groups enable facile derivatization, while the difluoromethyl moiety often enhances lipophilicity and target binding affinity. These properties are particularly valuable in designing kinase inhibitors and antimicrobial agents, which are hot topics in precision medicine.

Another area of interest is the compound's potential in agrochemical innovation. With the global push toward sustainable agriculture, researchers are exploring fluorinated pyridines as scaffolds for next-generation pesticides and herbicides. The 3-fluoropyridine core, combined with the difluoromethyl group, can impart resistance to enzymatic degradation, thereby improving the longevity and efficacy of agrochemical formulations. This aligns with the rising demand for environmentally friendly and high-performance crop solutions.

From a synthetic chemistry perspective, CAS No. 1806908-59-7 presents intriguing challenges and opportunities. The presence of multiple reactive sites allows for selective modifications, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Recent advancements in catalysis and flow chemistry have further streamlined its production, addressing the need for scalable and cost-effective synthetic routes.

In conclusion, 4-(Chloromethyl)-6-cyano-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806908-59-7) stands at the intersection of cutting-edge research and industrial application. Its multifaceted utility in pharmaceuticals and agrochemicals, coupled with its alignment with sustainability goals, ensures its continued relevance in the scientific community. As researchers delve deeper into its potential, this compound is poised to play a pivotal role in shaping the future of molecular innovation.